4-(Aminomethyl)-3-fluorobenzonitrile

• IUPAC Name: 4-(aminomethyl)-3-fluorobenzonitrile
• InChI: InChI=1S/C8H7FN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,5,11H2
• InChI Key: YOPZVUBFUQTUKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)CN
• Molecular Formula: C8H7FN2
• DSSTOX Substance ID: DTXSID001289348
• Molecular Weight: 150.15 g/mol
• CAS No.: 701264-00-8

Description

4-(Aminomethyl)-3-fluorobenzonitrile (AMFBN) is a synthetic compound with a variety of uses in scientific research. It is an organic molecule that is composed of a benzene ring, a nitrogen atom, and a fluorine atom. The compound is synthesized in the laboratory and has been used in a range of applications, including as an intermediate in organic synthesis, as a reagent for organic transformations, and as a catalyst in organic reactions. AMFBN has also been used in a variety of biochemical and physiological studies.

Scientific Research Applications

Energetic and Structural Study

4-(Aminomethyl)-3-fluorobenzonitrile falls under the category of fluorobenzonitriles, which have been extensively studied for their energetic and structural properties. An energetic study conducted on fluorobenzonitriles, including 4-fluorobenzonitrile, evaluated their standard molar enthalpies of formation in both condensed and gaseous phases. This study aids in understanding the electronic and structural characteristics of such compounds (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).

Synthesis of Amino-Benzisoxazoles and Benzoxazines

Research has also explored the synthesis routes using fluorobenzonitriles. For instance, a fluorous synthetic route to synthesize 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines using 2-fluorobenzonitrile demonstrates the compound's utility in the creation of structurally diverse molecules (Ang, Chu, Chou, Lo, & Lam, 2013).

Carbon Dioxide Chemical Fixation

The catalytic role of fluorobenzonitriles in chemical reactions has been highlighted in studies focusing on carbon dioxide fixation. For example, a study showed that tungstate-catalyzed fixation of CO₂ with 2-aminobenzonitriles can efficiently produce quinazoline-2,4(1H,3H)-diones, indicating the potential for carbon capture and utilization applications (Kimura, Sunaba, Kamata, & Mizuno, 2012).

Photophysical Analysis

The photophysical properties of fluorobenzonitriles are another area of interest. A study on 4-fluorobenzonitrile provided insights into the substitution effects of fluorine atoms and cyano groups on transition energy, which is crucial for understanding the photophysical behavior of these molecules (Zhao, Jin, Hao, Yang, Li, & Jia, 2018).

Synthesis routes and methods

Procedure details

4-(Bromomethyl)-3-fluorobenzonitrile (CAS 105942-09-4, 21 g) was dissolved in DMF (90 ml). Phthalimide potassium salt (19.64 g) was added and the mixture was stirred for 9 h at 130° C. After cooling to rt, the mixture was poured on ice. The solid was filtered off. Ethyl acetate and water were added and extracted with ethyl acetate. The organic phase was washed with water, dried, filtered and evaporated to give a light brown solid (14.1 g, 42% pure as judged by NMR). This solid was suspended in ethanol (50 ml). A solution of hydrazine in water (24%, 15 ml) was added and the mixture was refluxed for a total of 14 h. The mixture was filtered and the solvent was evaporated. The product was purified by chromatography (silica gel, CH2Cl2=>CH2Cl2/MeOH 4:1) to give 4-aminomethyl-3-fluoro-benzonitrile (0.63 g) as a brown oil.